Cas no 1261440-37-2 (3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone)

3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone is a fluorinated aromatic ketone derivative with a unique structural profile, combining chloro, difluoromethoxy, and trifluoromethyl functional groups. Its distinct electronic and steric properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing compounds with enhanced metabolic stability and bioavailability. The presence of multiple fluorine substituents contributes to improved lipophilicity and resistance to enzymatic degradation. This compound is particularly useful in the design of bioactive molecules targeting specific receptors or enzymes. Its high purity and well-defined reactivity ensure consistent performance in synthetic applications, making it a reliable choice for research and industrial-scale processes.
3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone structure
1261440-37-2 structure
Product Name:3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone
CAS No:1261440-37-2
MF:C11H8ClF5O2
MW:302.625040054321
CID:4989244
Update Time:2025-10-29

3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone
    • Inchi: 1S/C11H8ClF5O2/c12-5-4-8(18)6-2-1-3-7(11(15,16)17)9(6)19-10(13)14/h1-3,10H,4-5H2
    • InChI Key: FYNCUNJIXMKYDW-UHFFFAOYSA-N
    • SMILES: ClCCC(C1C=CC=C(C(F)(F)F)C=1OC(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 308
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3

3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013000615-250mg
3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone
1261440-37-2 97%
250mg
$494.40 2023-09-03
Alichem
A013000615-500mg
3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone
1261440-37-2 97%
500mg
$806.85 2023-09-03
Alichem
A013000615-1g
3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone
1261440-37-2 97%
1g
$1490.00 2023-09-03

Additional information on 3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone

Introduction to 3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone (CAS No. 1261440-37-2)

The compound 3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone (CAS No. 1261440-37-2) is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. Its unique structural features, characterized by the presence of a chloro group, a difluoromethoxy substituent, and a trifluoromethyl group, make it a versatile intermediate in the synthesis of various bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry.

From a chemical perspective, the molecular structure of 3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone exhibits a phenolic core with functionalized aromatic rings. The chloro group at the 3-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions, while the difluoromethoxy and trifluoromethyl groups enhance lipophilicity and metabolic stability. These features are particularly valuable in drug design, where modulating electronic and steric properties can significantly influence bioactivity.

Recent advancements in synthetic methodologies have highlighted the utility of this compound as a building block in the construction of complex heterocyclic scaffolds. For instance, researchers have leveraged its reactive chloro moiety to introduce diverse pharmacophores through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have enabled the synthesis of novel kinase inhibitors and antiviral agents, underscoring the compound's role in modern drug discovery.

The influence of fluorine-containing groups on pharmaceutical properties is well-documented. The difluoromethoxy and trifluoromethyl substituents not only improve pharmacokinetic profiles by increasing binding affinity but also offer resistance to metabolic degradation. This has been particularly beneficial in developing protease inhibitors and antitumor agents, where maintaining structural integrity under physiological conditions is critical. Studies published in leading journals like *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated its efficacy in generating high-affinity ligands for therapeutic targets.

In materials science, 3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone has been explored for its potential in optoelectronic applications. The presence of electron-withdrawing fluorine groups can modulate charge transport properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Research groups have reported its incorporation into π-conjugated systems, which exhibit promising performance in photovoltaic devices and sensors. These findings highlight the compound's broader utility beyond pharmaceuticals.

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. A common route involves the Friedel-Crafts alkylation followed by selective fluorination and chlorination steps. Recent innovations in flow chemistry have streamlined these processes, improving yield and scalability while reducing environmental impact. Such advancements align with the growing emphasis on sustainable chemical manufacturing practices.

Biological activity studies have revealed that derivatives of 3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone exhibit inhibitory effects on various enzymes implicated in inflammatory pathways. Preliminary assays suggest potential therapeutic applications in managing chronic diseases such as rheumatoid arthritis and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to optimize lead structures derived from this scaffold.

The compound's stability under storage conditions is another critical consideration. While it remains stable under inert atmospheres at room temperature, research indicates that controlled humidity environments may be necessary to prevent degradation over prolonged periods. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to monitor purity and assess shelf life.

Future directions for research include exploring its role in polymer chemistry, where fluorinated aromatic compounds are increasingly valued for their thermal stability and chemical resistance. Additionally, computational modeling studies are being conducted to predict novel derivatives with enhanced bioactivity using machine learning algorithms trained on large datasets of similar compounds.

In conclusion,3-Chloro-2'-(difluoromethoxy)-3'-(trifluoromethyl)propiophenone (CAS No. 1261440-37-2) represents a cornerstone molecule with far-reaching implications across multiple scientific disciplines. Its structural versatility, coupled with recent synthetic breakthroughs, positions it as a key player in both drug development and advanced materials engineering.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited